Cas no 2229222-12-0 (1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229222-12-0
• MF: C₁₃H₁₂F₄O₂
• MW: 276.226798057556
• CID: 6032339
• PubChem ID: 165687679
• Update Time: 2025-05-20

1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1947843
• 2229222-12-0
• 1-[4-fluoro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C13H12F4O2/c1-11(2)6-12(11,10(18)19)8-4-3-7(14)5-9(8)13(15,16)17/h3-5H,6H2,1-2H3,(H,18,19)
• InChI Key： ZPPKPBUECPMVKE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(C(=O)O)CC1(C)C)F)(F)F

Computed Properties

• Exact Mass: 276.07734227g/mol
• Monoisotopic Mass: 276.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

1-4-Fluoro-2-(Trifluoromethyl)Phenyl-2,2-Dimethylcyclopropane-1-Carboxylic Acid

The compound 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229222-12-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a cyclopropane carboxylic acid moiety. The presence of the fluorine atom and the trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it a valuable component in modern chemical research.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluorine atom in this compound contributes to its high lipophilicity, which is crucial for crossing biological membranes. Additionally, the trifluoromethyl group serves as an electron-withdrawing substituent, further modulating the electronic environment of the aromatic ring. These features make this compound a promising candidate for developing novel therapeutic agents targeting various diseases.

The synthesis of 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that typically includes aromatic substitution reactions and cyclopropanation techniques. Researchers have recently explored more efficient methods to synthesize this compound, leveraging advancements in catalytic systems and green chemistry principles. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the final product while reducing environmental impact.

In terms of applications, this compound has shown potential in the development of agrochemicals due to its ability to inhibit key enzymes involved in plant growth regulation. Moreover, its unique structure makes it a valuable building block for constructing more complex molecules with tailored functionalities. Recent studies have also demonstrated its utility in polymer chemistry, where it serves as a monomer for synthesizing advanced materials with enhanced mechanical and thermal properties.

From a structural perspective, the cyclopropane ring in this compound introduces significant strain, which can be harnessed to create reactive intermediates in organic synthesis. The carboxylic acid group provides versatility in functionalization, enabling the formation of esters, amides, and other derivatives through standard chemical transformations. These properties have led to its use in peptide synthesis and other bioconjugation reactions.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further investigations are required to assess its long-term effects on non-target organisms and ecosystems.

In conclusion, 1-4-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2295768775) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.